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Compound of Interest

Compound Name:
7-methylquinoline-8-carboxylic

Acid

CAS No.: 70585-54-5

Cat. No.: B2883823

Get Quote

Executive Summary
This guide provides a standardized protocol for synthesizing MOFs using 7-methylquinoline-
8-carboxylic acid. Unlike simple carboxylate linkers, this ligand incorporates a quinoline

nitrogen donor and a steric methyl group at the 7-position.

Key Advantages:

N,O-Chelation: The proximity of the Ring Nitrogen (N1) and the Carboxylate (C8) creates a

stable 5-membered chelate ring with transition metals (Zn, Cu, Zr).

Steric Engineering: The 7-methyl group exerts steric pressure on the 8-carboxylate, forcing a

twisted conformation that prevents dense packing. This "steric bulk" is critical for maintaining

permanent porosity in the framework.

pH Responsiveness: The basicity of the quinoline nitrogen allows for pH-triggered drug

release in acidic tumor microenvironments (TME).
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Ligand Chemistry & Pre-requisites
Ligand Profile

Compound: 7-methylquinoline-8-carboxylic acid

Formula: C₁₁H₉NO₂[1][2]

MW: 187.19 g/mol [1]

Solubility: Soluble in DMF, DMSO, hot Ethanol. Sparingly soluble in water.

pKa: ~4.0 (COOH), ~2.0 (Quinolinium H+).

Coordination Logic
The ligand acts as a heterotopic linker.

Primary Mode: Bidentate chelating (

-N,O) to a metal center.

Secondary Mode: Bridging carboxylate (

-O,O') connecting metal clusters.

The 7-methyl group prevents the ligand from lying perfectly flat against metal clusters, inducing

defects or helical topologies that enhance drug loading capacity.

Experimental Protocols
Protocol A: Ligand Pre-treatment
Commercially available 7-Me-8-QCA often contains trace isomers (5-methyl). Purity is critical

for single-crystal growth.

Dissolution: Dissolve 1.0 g of crude ligand in 20 mL hot Ethanol (60°C).

Filtration: Filter while hot to remove insoluble inorganic salts.
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Recrystallization: Allow the filtrate to cool slowly to RT, then to 4°C overnight.

Collection: Collect pale yellow needles via vacuum filtration. Dry at 80°C for 4 hours.

Protocol B: Solvothermal Synthesis of Zn-(7-Me-8-QCA)
MOF
Target Application: Biocompatible Drug Carrier

Reagents:

Zinc Nitrate Hexahydrate [Zn(NO₃)₂·6H₂O]

7-Methylquinoline-8-carboxylic acid (Ligand)

Solvent: DMF / Ethanol / H₂O (4:1:1 v/v)

Step-by-Step Procedure:

Precursor Solution:

Vial A: Dissolve 0.2 mmol (37.4 mg) of Ligand in 4 mL DMF. Sonicate until clear.

Vial B: Dissolve 0.2 mmol (59.5 mg) of Zn(NO₃)₂·6H₂O in 1 mL deionized water and 1 mL

Ethanol.

Mixing: Slowly add Solution B to Solution A under stirring. The mixture may turn slightly

turbid; add drops of dilute HNO₃ if precipitate forms immediately (aim for clear solution).

Solvothermal Reaction:

Transfer the mixture to a 20 mL Teflon-lined stainless steel autoclave.

Seal and heat at 100°C for 48 hours.

Cooling: Programmed cooling at 5°C/hour to Room Temperature (critical for crystal size).

Washing & Activation:
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Decant the mother liquor.

Wash crystals 3x with DMF, then 3x with Ethanol.

Solvent Exchange: Soak in absolute ethanol for 3 days, refreshing solvent daily.

Activation: Heat under vacuum at 120°C for 12 hours to remove guest molecules.

Protocol C: Drug Loading (Model Drug: 5-Fluorouracil)
Loading: Suspend 100 mg of activated MOF in 10 mL of aqueous 5-FU solution (1 mg/mL).

Equilibration: Stir at room temperature for 24 hours in the dark.

Isolation: Centrifuge at 8000 rpm for 10 min.

Quantification: Measure the UV-Vis absorbance of the supernatant at 265 nm to calculate

Loading Efficiency (LE).

Data Visualization & Workflows
Synthesis Workflow Diagram
The following diagram illustrates the critical path from ligand preparation to the final drug-

loaded vehicle.
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Caption: Figure 1. Step-by-step workflow for the solvothermal synthesis and functionalization of

7-Me-8-QCA MOFs.

Coordination & Steric Logic
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This diagram explains why this specific ligand is effective.
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Caption: Figure 2.[3] Mechanistic impact of the 7-methyl group on MOF topology and porosity.

Characterization & Expected Results
To validate your synthesis, compare your data against these expected parameters:
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Technique Parameter Expected Outcome Purpose

PXRD
Low-angle peaks (2θ

< 10°)

Sharp, intense peaks

indicating long-range

order.

Confirm crystallinity

and phase purity.

TGA Weight Loss Steps

1. <100°C: Solvent

loss.2. >350°C:

Ligand decomposition.

Verify thermal stability

and solvent content.

[4][5]

SXRD Bond Lengths
Zn-N: ~2.05 ÅZn-O:

~1.95 Å

Confirm N,O-chelation

mode.

UV-Vis Absorption Shift
Red-shift compared to

free ligand.

Confirm metal

coordination.[6][7][8]

[9][10]

BET Surface Area 500 - 1200 m²/g
Verify porosity for drug

loading.

Troubleshooting Guide
Issue: Amorphous Precipitate instead of Crystals

Cause: Reaction rate too fast.

Solution: Add a modulator (Acetic Acid, 10 eq) to slow down deprotonation. Lower

temperature to 85°C.

Issue: Low Drug Loading

Cause: Pores blocked by unremoved solvent.

Solution: Ensure activation includes a volatile solvent exchange (Methanol/Acetone) followed

by sufficient vacuum heating.

Issue: Ligand Insolubility

Cause: 7-Me-8-QCA is hydrophobic.
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Solution: Increase DMF ratio or add a small amount of DMSO. Ensure the solution is hot

(60°C) before adding metal salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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